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Compound of Interest

Compound Name: PSB-12062

Cat. No.: B1663124 Get Quote

PSB-12062 Technical Support Center
This technical support guide provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of PSB-12062.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of PSB-12062?

A: For long-term storage of solid PSB-12062, it is recommended to store the powder at -20°C

for up to 3 years or at 4°C for up to 2 years.[1] Some suppliers suggest storing the lyophilized

powder at -20°C in a desiccated environment for up to 36 months.[2] Another source suggests

a storage temperature of 2-8°C.[3]

Q2: What is the recommended solvent for preparing PSB-12062 stock solutions?

A: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

PSB-12062.[1][3][4][5]

Q3: What is the solubility of PSB-12062 in DMSO?

A: The solubility of PSB-12062 in DMSO is reported with some variation. Values range from 2

mg/mL (with warming)[3], 3.37 mg/mL (10 mM)[6], 24 mg/mL (71.13 mM)[4], to 25 mg/mL

(74.10 mM)[1]. It is often noted that ultrasonic treatment may be necessary to achieve complete
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dissolution.[1][4] It is also recommended to use newly opened, non-hygroscopic DMSO for the

best solubility.[1]

Q4: How should I store stock solutions of PSB-12062?

A: Stock solutions of PSB-12062 in a solvent should be stored at -80°C for up to 2 years or at

-20°C for up to 1 year.[1] Another source suggests that in solution, storage at -20°C should be

for a maximum of 1 month to prevent loss of potency.[2] To avoid degradation from repeated

freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-

use volumes.[1][2]

Q5: I observe precipitation in my stock solution after thawing. What should I do?

A: If you observe precipitation after thawing your stock solution, you can gently warm the

solution and use sonication to aid in redissolving the compound.[7] To minimize this issue,

ensure you are using a concentration within the reported solubility limits and consider preparing

fresh solutions if the problem persists.

Q6: Is PSB-12062 stable in aqueous solutions?

A: The provided search results do not contain specific information on the stability of PSB-12062
in aqueous solutions. It is generally recommended to prepare fresh working solutions from a

DMSO stock on the day of the experiment.[7] If aqueous dilutions are necessary for your

experimental setup, it is advisable to perform a stability test under your specific buffered

conditions.

Q7: What are the known degradation pathways or products of PSB-12062?

A: The provided search results do not contain information regarding the specific degradation

pathways or degradation products of PSB-12062.
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Parameter Condition Recommendation Citations

Storage

(Solid/Powder)
Long-Term

-20°C for up to 3

years
[1][6]

4°C for up to 2 years [1]

2-8°C [3]

Recommended

Solvent
Stock Solution DMSO [1][3][4][5][6]

Solubility in DMSO 2 mg/mL (warmed) [3]

3.37 mg/mL (10 mM) [6]

24 mg/mL (71.13 mM)

(ultrasonic)
[4]

25 mg/mL (74.10 mM)

(ultrasonic)
[1]

Storage (In Solvent) Long-Term
-80°C for up to 2

years
[1]

Short-Term -20°C for up to 1 year [1]

-20°C for up to 1

month
[2]

Experimental Protocols
Protocol: Assessment of PSB-12062 Solution Stability
This protocol outlines a general method to assess the stability of a PSB-12062 solution under

specific experimental conditions.

1. Materials:

PSB-12062 powder
Anhydrous DMSO
Desired aqueous buffer (e.g., PBS, TRIS)
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High-performance liquid chromatography (HPLC) system with a suitable column (e.g., C18)
HPLC-grade solvents (e.g., acetonitrile, water, formic acid)
Temperature-controlled incubator or water bath
Autosampler vials

2. Procedure:

Stock Solution Preparation: Prepare a concentrated stock solution of PSB-12062 in
anhydrous DMSO (e.g., 10 mM).
Working Solution Preparation: Dilute the stock solution to the final desired concentration in
the aqueous buffer to be tested.
Time Point Zero (T=0) Sample: Immediately after preparation of the working solution, take an
aliquot and inject it into the HPLC system to obtain an initial chromatogram. This will serve
as the baseline.
Incubation: Incubate the remaining working solution under the desired experimental
conditions (e.g., 37°C).
Time Point Sampling: At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw
aliquots of the incubated solution.
HPLC Analysis: Analyze each aliquot by HPLC. The HPLC method should be developed to
effectively separate the parent PSB-12062 peak from any potential degradation products.
Data Analysis: Compare the peak area of the parent PSB-12062 compound at each time
point to the peak area at T=0. A decrease in the parent peak area over time indicates
degradation. The appearance of new peaks suggests the formation of degradation products.

3. Interpretation:

Calculate the percentage of PSB-12062 remaining at each time point relative to the T=0
sample.
A stability profile can be generated by plotting the percentage of remaining PSB-12062
against time.
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Caption: Workflow for assessing the stability of PSB-12062 in solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1663124?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663124?utm_src=pdf-body
https://www.benchchem.com/product/b1663124?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/PSB-12062.html
https://www.adooq.com/psb-12062.html
https://www.sigmaaldrich.com/SG/en/product/sigma/sml0753
https://www.molnova.com/en/ProductsThr/PSB-12062.html
https://www.bocsci.com/psb-12062-cas-55476-47-6-item-7383.html
https://www.targetmol.com/compound/psb-12062
https://www.medchemexpress.com/PSB-12062.html?locale=ja-JP
https://www.benchchem.com/product/b1663124#psb-12062-stability-in-solution-and-long-term-storage
https://www.benchchem.com/product/b1663124#psb-12062-stability-in-solution-and-long-term-storage
https://www.benchchem.com/product/b1663124#psb-12062-stability-in-solution-and-long-term-storage
https://www.benchchem.com/product/b1663124#psb-12062-stability-in-solution-and-long-term-storage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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